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Compound of Interest

Compound Name: 2-(Benzylthio)-5-nitrobenzonitrile

CAS No.: 175135-67-8

Cat. No.: B061349 Get Quote

A thorough understanding of the fundamental physicochemical properties of 2-(Benzylthio)-5-
nitrobenzonitrile is paramount for its effective use in research and development. This

substituted aromatic compound possesses a unique combination of a nitrile, a nitro group, and

a benzylthio ether, which dictates its reactivity and potential utility.

Molecular Weight and Formula
The molecular weight is a critical parameter for stoichiometric calculations in synthesis and for

definitive identification via mass spectrometry. The molecular formula of 2-(Benzylthio)-5-
nitrobenzonitrile is C₁₄H₁₀N₂O₂S.[1] Based on this formula, the calculated molecular weight is

approximately 270.31 g/mol .[1] This value is consistently reported by commercial suppliers

such as Thermo Scientific.[1]

A summary of key molecular identifiers is provided in the table below for quick reference.
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Property Value Source

Molecular Formula C₁₄H₁₀N₂O₂S Thermo Scientific[1]

Molecular Weight ( g/mol ) 270.31 Thermo Scientific[1]

CAS Number 175135-67-8 Thermo Scientific[1]

IUPAC Name
2-(benzylsulfanyl)-5-

nitrobenzonitrile
Thermo Scientific[1]

Synthesis and Mechanistic Rationale
The synthesis of 2-(Benzylthio)-5-nitrobenzonitrile is most effectively achieved through a

nucleophilic aromatic substitution (SₙAr) reaction. This pathway is favored due to the electronic

properties of the precursor, 2-fluoro-5-nitrobenzonitrile. The fluorine atom at the C2 position

serves as an excellent leaving group, a property significantly enhanced by the potent electron-

withdrawing effects of the nitro group at the C5 position and the nitrile group at the C1 position.

The reaction mechanism involves the attack of a nucleophilic sulfur species, derived from

benzyl mercaptan, on the electron-deficient C2 carbon of the benzonitrile ring, leading to the

displacement of the fluoride ion.

Validated Synthesis Protocol
The following protocol provides a step-by-step methodology for the synthesis of 2-
(Benzylthio)-5-nitrobenzonitrile, designed to ensure reproducibility and high purity of the final

product.

Materials:

2-Fluoro-5-nitrobenzonitrile

Benzyl mercaptan

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.fi/shop/products/2-benzylthio-5-nitrobenzonitrile-97-thermo-scientific/p-7027869
https://www.fishersci.fi/shop/products/2-benzylthio-5-nitrobenzonitrile-97-thermo-scientific/p-7027869
https://www.fishersci.fi/shop/products/2-benzylthio-5-nitrobenzonitrile-97-thermo-scientific/p-7027869
https://www.fishersci.fi/shop/products/2-benzylthio-5-nitrobenzonitrile-97-thermo-scientific/p-7027869
https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl acetate (EtOAc)

Saturated sodium chloride solution (Brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel (for column chromatography)

Experimental Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen), dissolve 2-fluoro-5-nitrobenzonitrile (1.0 equivalent) in anhydrous DMF.

Base Addition: To the stirring solution, add anhydrous potassium carbonate (1.5 equivalents).

The base is critical for the in situ deprotonation of benzyl mercaptan to form the more potent

benzyl thiolate nucleophile.

Nucleophile Introduction: Slowly add benzyl mercaptan (1.2 equivalents) to the reaction

mixture via syringe. The reaction may be mildly exothermic; maintain ambient temperature.

Reaction Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC),

using an appropriate eluent such as a 4:1 mixture of hexanes and ethyl acetate. The reaction

is complete upon the disappearance of the 2-fluoro-5-nitrobenzonitrile starting material.

Aqueous Workup: Upon completion, pour the reaction mixture into water to quench the

reaction and dissolve inorganic salts.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product into

ethyl acetate. Repeat the extraction two more times to ensure complete recovery.

Washing: Combine the organic extracts and wash sequentially with water and then brine.

This removes residual DMF and inorganic impurities.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude solid by flash column chromatography on silica gel,

eluting with a gradient of hexanes and ethyl acetate to afford the pure 2-(Benzylthio)-5-
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nitrobenzonitrile.

Synthesis Workflow Diagram

I. Reaction Phase II. Workup & Purification Phase

1. Dissolve 2-Fluoro-5-nitrobenzonitrile
 & K2CO3 in DMF

2. Add Benzyl Mercaptan 3. Monitor by TLC 4. Aqueous Workup & ExtractionReaction Complete 5. Dry & Concentrate 6. Column Chromatography ProductPure Product

Click to download full resolution via product page

Caption: A streamlined workflow for the synthesis of 2-(Benzylthio)-5-nitrobenzonitrile.

Characterization and Purity Validation
To ensure the structural integrity and purity of the synthesized 2-(Benzylthio)-5-
nitrobenzonitrile, a suite of analytical techniques must be employed. The expected outcomes

from these analyses serve as a self-validating system for the protocol's success.
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Analytical Technique Expected Results and Interpretation

¹H NMR Spectroscopy

The spectrum should display distinct signals for

the aromatic protons on both the benzonitrile

and benzyl rings, along with a characteristic

singlet for the methylene (-S-CH₂-Ar) protons.

¹³C NMR Spectroscopy

The spectrum should confirm the presence of all

14 unique carbon atoms, including the nitrile

carbon (C≡N), the carbons of the two distinct

aromatic rings, and the aliphatic methylene

carbon.

Mass Spectrometry (MS)

The mass spectrum should exhibit a molecular

ion peak (M⁺) or a protonated molecular ion

peak ([M+H]⁺) that corresponds to the

calculated molecular weight of ~270.31 m/z.

Infrared (IR) Spectroscopy

The IR spectrum should show characteristic

absorption bands for the nitrile stretch (around

2220-2240 cm⁻¹), asymmetric and symmetric

stretches for the nitro group (around 1520 and

1340 cm⁻¹), and aromatic C-H and C=C

stretches.

Melting Point Analysis
A sharp and defined melting point range is a

strong indicator of high sample purity.

Potential Applications in Scientific Research
The unique molecular architecture of 2-(Benzylthio)-5-nitrobenzonitrile makes it a valuable

intermediate and a scaffold for further chemical exploration, particularly in medicinal chemistry

and materials science.

Medicinal Chemistry Scaffold: Nitroaromatic compounds are a well-established class of

molecules with diverse biological activities.[2][3] This compound can serve as a starting point

for the synthesis of novel therapeutic agents. For example, related nitro-containing

benzimidazoles have demonstrated promising antioxidant and antimicrobial properties.[2][3]
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Intermediate for Chemical Synthesis: The functional groups on the molecule offer multiple

avenues for transformation. The nitrile group can be hydrolyzed to a carboxylic acid or

reduced to a primary amine. The nitro group can be readily reduced to an aniline derivative,

a key precursor for the synthesis of a wide array of heterocyclic compounds and other

complex molecules.[4]

Materials Science Building Block: The combination of aromatic rings and heteroatoms (N, S,

O) suggests potential for this molecule or its derivatives to be used in the development of

novel organic materials with interesting electronic or photophysical properties.

Safety and Handling Protocols
As a standard laboratory chemical, 2-(Benzylthio)-5-nitrobenzonitrile should be handled with

appropriate safety measures. All manipulations should be conducted in a certified chemical

fume hood. Personal Protective Equipment (PPE), including safety goggles, nitrile gloves, and

a flame-resistant lab coat, is mandatory. For comprehensive handling and disposal information,

consult the Material Safety Data Sheet (MSDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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